Blue laser diode-initiated photosensitive resins for 3D printing†
Journal of Materials Chemistry C Pub Date: 2017-11-02 DOI: 10.1039/C7TC04303A
Abstract
Herein, a promising application of blue LD-initiated photosensitive resins in 3D printing is developed. Compared with traditional UV 3D printing, a safer and inexpensive light source, higher polymerization efficiency, and more available precursors are presented.
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Journal Nameļ¼Journal of Materials Chemistry C
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CAS no.: 137868-52-1
